Cas no 532966-51-1 (4-Ethyl-3-hydroxybenzaldehyde)

• Product Name: 4-Ethyl-3-hydroxybenzaldehyde
• CAS No: 532966-51-1
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 938290
• PubChem ID: 45082913
• Update Time: 2025-04-19

4-Ethyl-3-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• null
• 4-ethyl-3-hydroxybenzaldehyde
• Benzaldehyde, 4-ethyl-3-hydroxy- (9CI)
• BENZALDEHYDE, 4-ETHYL-3-HYDROXY-
• 4-ETHYL-3-HYDROXY-BENZALDEHYDE
• MB23812
• RWGUJCCQJVSVNS-UHFFFAOYSA-N
• DB-128932
• DTXSID50665360
• 532966-51-1
• SCHEMBL3431177
• 4-Ethyl-3-hydroxybenzaldehyde

• Inchi： 1S/C9H10O2/c1-2-8-4-3-7(6-10)5-9(8)11/h3-6,11H,2H2,1H3
• InChI Key： RWGUJCCQJVSVNS-UHFFFAOYSA-N
• SMILES： OC1C=C(C=O)C=CC=1CC

Computed Properties

• Exact Mass: 150.068079557 g/mol
• Monoisotopic Mass: 150.068079557 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3
• Molecular Weight: 150.17